Cas no 831208-57-2 (3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one)

3-(3,5-Dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one is a synthetic organic compound featuring a coumarin scaffold modified with a nitro group at the 6-position and a 3,5-dimethylpiperidine-1-carbonyl moiety at the 3-position. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The nitro group enhances reactivity for further functionalization, while the dimethylpiperidine carbonyl substituent contributes to improved solubility and stability. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in developing enzyme inhibitors or fluorescent probes. The compound’s high purity and consistent performance make it suitable for research applications requiring reliable and reproducible results.
3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one structure
831208-57-2 structure
Product Name:3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one
CAS No:831208-57-2
MF:C17H18N2O5
MW:330.335224628448
CID:6377065
PubChem ID:2974024
Update Time:2025-10-20

3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one
    • 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitrochromen-2-one
    • 831208-57-2
    • SR-01000294733
    • F1732-0169
    • 3-[(3,5-dimethylpiperidyl)carbonyl]-6-nitrochromen-2-one
    • AKOS002268647
    • SR-01000294733-1
    • AKOS016309521
    • Inchi: 1S/C17H18N2O5/c1-10-5-11(2)9-18(8-10)16(20)14-7-12-6-13(19(22)23)3-4-15(12)24-17(14)21/h3-4,6-7,10-11H,5,8-9H2,1-2H3
    • InChI Key: DMHYHMHYHDBQLI-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=O)OC2C=CC(=CC=2C=1)[N+](=O)[O-])N1CC(C)CC(C)C1

Computed Properties

  • Exact Mass: 330.12157168g/mol
  • Monoisotopic Mass: 330.12157168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 92.4Ų

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3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one Related Literature

Additional information on 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one

Comprehensive Overview of 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one (CAS No. 831208-57-2)

3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one (CAS No. 831208-57-2) is a synthetic organic compound that belongs to the class of coumarin derivatives. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The unique structural features of this molecule, including the nitro group and the dimethylpiperidine moiety, make it a versatile intermediate for further chemical modifications.

One of the most frequently asked questions about 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one is its role in drug discovery. Researchers have explored its potential as a scaffold for designing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the chromen-2-one core, a common motif in many natural products, further enhances its appeal in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 831208-57-2 has also been investigated for its utility in advanced materials. The compound's nitro group and carbonyl functionality allow for diverse chemical reactions, making it a valuable building block for polymer chemistry and nanotechnology. Recent studies have highlighted its potential in creating light-sensitive materials and fluorescent probes, which are highly sought after in imaging technologies.

The synthesis of 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one typically involves multi-step organic reactions, including acylations, nitrations, and cyclizations. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 831208-57-2 is often referenced in patent literature and academic publications, underscoring its importance in industrial chemistry and research laboratories.

Another area of interest is the structure-activity relationship (SAR) of 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one. Scientists are keen to understand how modifications to its piperidine ring or chromenone core can influence its biological or physical properties. This knowledge is critical for optimizing its performance in various applications, from drug design to functional materials.

Environmental and safety considerations are also paramount when working with CAS No. 831208-57-2. While the compound is not classified as hazardous under standard regulations, proper handling and disposal protocols should always be followed to minimize risks. Researchers are increasingly focusing on green chemistry approaches to synthesize and utilize this compound, aligning with global trends toward sustainable science.

In summary, 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one (CAS No. 831208-57-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical research. Its unique structure and reactivity make it a valuable tool for scientists exploring new frontiers in molecular design and technology innovation. As research continues to uncover its potential, this compound is poised to play an even greater role in advancing scientific and industrial progress.

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